Cas no 1233026-17-9 (Ethyl 1-(cyanomethyl)-5-methyl-1H-pyrazole-3-carboxylate)

Ethyl 1-(cyanomethyl)-5-methyl-1H-pyrazole-3-carboxylate structure
1233026-17-9 structure
Product Name:Ethyl 1-(cyanomethyl)-5-methyl-1H-pyrazole-3-carboxylate
CAS No:1233026-17-9
MF:C9H11N3O2
MW:193.202541589737
CID:1082191
PubChem ID:46835607
Update Time:2025-04-20

Ethyl 1-(cyanomethyl)-5-methyl-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 1-(cyanomethyl)-5-methyl-1H-pyrazole-3-carboxylate
    • ethyl 1-(cyanomethyl)-5-methylpyrazole-3-carboxylate
    • AKOS015843470
    • 1233026-17-9
    • Inchi: 1S/C9H11N3O2/c1-3-14-9(13)8-6-7(2)12(11-8)5-4-10/h6H,3,5H2,1-2H3
    • InChI Key: LPQYQLVPGIQNOQ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=C(C)N(CC#N)N=1)=O

Computed Properties

  • Exact Mass: 193.085126602g/mol
  • Monoisotopic Mass: 193.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 67.9Ų
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